Cas no 1257549-11-3 (N-(5-cyano-1,3-thiazol-2-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide)

• Product Name: N-(5-cyano-1,3-thiazol-2-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide
• CAS No: 1257549-11-3
• MF: C₁₅H₁₅N₃OS₂
• MW: 317.42910027504
• CID: 5919866
• PubChem ID: 52417470
• Update Time: 2025-10-31

N-(5-cyano-1,3-thiazol-2-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyano-1,3-thiazol-2-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide
• N-(5-cyano-1,3-thiazol-2-yl)-2-(4-propan-2-ylsulfanylphenyl)acetamide
• VU0531936-1
• N-(5-cyanothiazol-2-yl)-2-(4-(isopropylthio)phenyl)acetamide
• CCG-358316
• F6096-0020
• AKOS024531938
• 1257549-11-3
• N-(5-cyano-1,3-thiazol-2-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide

• Inchi： 1S/C15H15N3OS2/c1-10(2)20-12-5-3-11(4-6-12)7-14(19)18-15-17-9-13(8-16)21-15/h3-6,9-10H,7H2,1-2H3,(H,17,18,19)
• InChI Key： MLVVJKLZDWYVIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC(NC1=NC=C(C#N)S1)=O)C(C)C

Computed Properties

• Exact Mass: 317.06565446g/mol
• Monoisotopic Mass: 317.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(5-cyano-1,3-thiazol-2-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide

Exploring the Potential of N-(5-cyano-1,3-thiazol-2-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide

The compound N-(5-cyano-1,3-thiazol-2-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide, identified by the CAS number 1257549-11-3, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of thiazole, a heterocyclic compound known for its versatility in chemical synthesis and biological activity. The structure of this compound is characterized by a thiazole ring substituted with a cyano group at position 5 and an acetamide group attached to a phenyl ring that bears a propan-2-ylsulfanyl substituent at position 4.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its unique structure has been shown to exhibit selective binding to certain receptors, making it a promising candidate for drug development.

The synthesis of N-(5-cyano-1,3-thiazol-2-yl)-2-[4-(propan-2-y